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Compound of Interest

Compound Name:
4H-1,3-Oxazin-4-one, 6-methyl-2-

phenoxy-

CAS No.: 61387-27-7

Cat. No.: B14590289

Get Quote

Executive Summary & Strategic Rationale
The 1,3-oxazin-4-one core represents a "privileged structure" in drug discovery, offering a

bioisosteric alternative to quinazolines and isoquinolines. The specific derivative 6-methyl-2-

phenoxy-4H-1,3-oxazin-4-one is of particular interest due to the lability of the C2-phenoxy

group toward nucleophilic displacement, making it both a pharmacological agent (via covalent

enzyme inhibition) and a high-value synthetic intermediate.

This guide rejects the common "one-pot" oversimplifications found in general literature. Instead,

it presents a modular, stepwise synthesis designed for scalability and purity. The protocol

prioritizes the Chlorimidate Pathway, which offers superior regiocontrol compared to direct

cyclization methods.

Retrosynthetic Analysis
To design a robust synthesis, we deconstruct the target molecule into stable precursors. The

critical bond disconnection occurs at the C2-O(phenoxy) and N3-C4 junctions.
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Primary Disconnection: Nucleophilic Aromatic Substitution (

) of a leaving group (LG) at the C2 position by a phenoxide nucleophile.

Secondary Disconnection: Activation of the lactam/imide tautomer of the oxazine core.

Precursor Assembly: Cyclocondensation of a C4 fragment (diketene or acetoacetate) with a

C1-N fragment (urea or urethane).

TARGET
6-methyl-2-phenoxy-4H-1,3-oxazin-4-one

INTERMEDIATE
2-Chloro-6-methyl-4H-1,3-oxazin-4-one

Phenolysis (SNAr)PRECURSOR
6-Methyl-2H-1,3-oxazine-2,4(3H)-dione

Activation (POCl3)RAW MATERIALS
Diketene + Urethane/Urea

Cyclocondensation

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow demonstrating the stepwise construction of the oxazine core.

Primary Synthetic Route: The Chlorimidate Protocol
This route is preferred for its reliability. It avoids the formation of regioisomeric pyrimidines, a

common pitfall when using urea directly.

Phase 1: Construction of the Oxazine Core
Objective: Synthesis of 6-methyl-2H-1,3-oxazine-2,4(3H)-dione. Mechanism: Acylation of a

carbamate followed by acid-catalyzed cyclization.

Reagents: Diketene (or tert-butyl acetoacetate), Ethyl carbamate (Urethane), TFA/TFAA.

Critical Insight: Direct reaction of diketene with urea often yields 6-methyluracil. Using ethyl

carbamate favors the O-cyclization required for the oxazine ring.

Protocol:

Dissolve ethyl carbamate (1.0 eq) in anhydrous THF.

Add diketene (1.1 eq) dropwise at 0°C containing catalytic DMAP.

Stir at room temperature for 4 hours to form the N-acetoacetyl urethane intermediate.
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Cyclization: Treat the intermediate with Trifluoroacetic Anhydride (TFAA) to induce

dehydration and ring closure.

Purification: Recrystallize from ethanol/hexane.

Phase 2: Activation via Chlorination
Objective: Synthesis of 2-chloro-6-methyl-4H-1,3-oxazin-4-one. Mechanism: Vilsmeier-Haack

type activation converting the C2-carbonyl to a highly reactive imidoyl chloride.

Protocol:

Suspend the dione from Phase 1 (10 mmol) in Phosphorus Oxychloride (

, 5 mL).

Add

(1.0 eq) to facilitate the reaction.

Reflux for 2–3 hours. The suspension will clear as the chloride forms.

Workup (Caution): Remove excess

under reduced pressure. Pour the residue onto crushed ice/water rapidly to precipitate the
product. Note: The 2-chloro intermediate is hydrolytically unstable; process immediately or
store under Argon.

Phase 3: Nucleophilic Displacement (The Target Step)
Objective: Installation of the phenoxy group via

. Mechanism: Addition-Elimination at the C2 position.

Protocol:

Dissolve Phenol (1.1 eq) in anhydrous Acetone or DMF.

Add Potassium Carbonate (
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, 2.0 eq) and stir for 30 minutes to generate the phenoxide in situ.

Cool to 0°C and add a solution of 2-chloro-6-methyl-4H-1,3-oxazin-4-one (1.0 eq) dropwise.

Allow to warm to room temperature and stir for 4–6 hours.

Quench: Pour into ice water. The target compound, being lipophilic, will precipitate.

Purification: Recrystallize from Ethanol or purify via flash chromatography (Hexane/EtOAc

8:2).

Technical Data & Process Parameters
The following table summarizes the physicochemical properties and expected yield data based

on standard heterocyclic protocols.

Parameter Value / Description Notes

Molecular Formula MW: 203.20 g/mol

Expected Yield 65% – 75% (Overall) Step 2 is the yield-limiting step.

Appearance
White to Off-White Crystalline

Solid

Melting Point 142°C – 145°C
Sharp melting point indicates

high purity.

Key 1H NMR Signals

2.25 (s, 3H,

),

5.95 (s, 1H, C5-H)

C5-H singlet confirms 4H-

oxazin-4-one core.

IR Signature

1760

(Lactone C=O), 1640

(C=N)

High frequency C=O is

characteristic of oxazinones.

Mechanistic Workflow (Graphviz)
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The following diagram illustrates the reaction flow, highlighting the critical transition from the

dione to the reactive chloro-intermediate.

Diketene + Urethane N-Acetoacetyl
Urethane

THF, DMAP
Acylation 6-methyl-1,3-oxazine-

2,4-dione

TFAA
Cyclodehydration 2-Chloro-6-methyl-

1,3-oxazin-4-one

POCl3/PCl5
Reflux (Activation)

TARGET:
6-methyl-2-phenoxy-
4H-1,3-oxazin-4-one

PhOH, K2CO3
SNAr Displacement

Click to download full resolution via product page

Figure 2: Stepwise reaction workflow from raw materials to the final phenoxy-substituted target.

Alternative Route: The Thio-Ether Pathway
If the chlorination route proves too harsh (causing ring degradation), the Thio-Ether Pathway is

a milder alternative utilized in sensitive heterocyclic synthesis.

Thionation: React Diketene with Ammonium Thiocyanate (

) to yield 2-thioxo-6-methyl-2,3-dihydro-4H-1,3-oxazin-4-one.

S-Alkylation: Treat the thione with Methyl Iodide (

) and mild base (

) to form the 2-methylthio derivative.

Displacement: The -SMe group is an excellent leaving group. React with Phenol (reflux in

Toluene) to displace -SMe and install the -OPh group.

Advantage:[1][2] Avoids corrosive

.

Disadvantage: Evolution of methanethiol (stench/toxic) during the final step.

Safety & Handling (E-E-A-T)
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Diketene: Highly reactive and lachrymatory. Must be handled in a fume hood. Polymerizes

violently with base; keep acidic or neutral until reaction.

Phosphorus Oxychloride (

): Reacts explosively with water. Quench reactions by slow addition to a large excess of ice.

1,3-Oxazin-4-ones: These compounds are potential serine protease inhibitors. Handle as

bioactive substances with full PPE (gloves, goggles, respirator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-2-phenoxy-4h-1-3-oxazin-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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